Cas no 1396809-51-0 (1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea)

• Product Name: 1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea
• CAS No: 1396809-51-0
• MF: C₂₀H₂₂N₄O₂S₂
• MW: 414.544281482697
• CID: 5830572
• PubChem ID: 71792140
• Update Time: 2025-05-24

1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylsulfanylphenyl)-3-[1-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• 1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea
• 1396809-51-0
• AKOS024542170
• 1-(3-(methylthio)phenyl)-3-(1-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)urea
• VU0539503-1
• F6240-5173

• Inchi： 1S/C20H22N4O2S2/c1-27-16-7-5-6-15(12-16)21-19(25)23-20(9-3-2-4-10-20)18-22-17(24-26-18)14-8-11-28-13-14/h5-8,11-13H,2-4,9-10H2,1H3,(H2,21,23,25)
• InChI Key： ZJKJBGRVQXTTHP-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(SC)=C1)C(NC1(C2ON=C(C3C=CSC=3)N=2)CCCCC1)=O

Computed Properties

• Exact Mass: 414.11841830g/mol
• Monoisotopic Mass: 414.11841830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 134Ų

Additional information on 1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea

Introduction to 1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea (CAS No. 1396809-51-0)

1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1396809-51-0, represents a convergence of multiple chemical moieties that contribute to its distinctive properties. The presence of a methylsulfanyl group on the phenyl ring and the incorporation of a thiophen-3-yl moiety linked to a 1,2,4-oxadiazole ring further enhance its molecular complexity, making it a subject of interest for further exploration in drug discovery and medicinal chemistry.

The structural framework of this compound includes a cyclohexyl group that is connected to the urea moiety, which is itself linked to the 1,2,4-oxadiazole ring. The thiophen-3-yl substituent on the oxadiazole ring introduces sulfur into the molecular structure, which can influence both its electronic properties and its interactions with biological targets. This combination of structural elements suggests that the compound may exhibit a range of pharmacological effects, particularly in areas such as anti-inflammatory, anticancer, or antimicrobial applications.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The 1,2,4-oxadiazole scaffold is particularly noteworthy as it has been shown to possess various pharmacological properties when incorporated into drug molecules. For instance, studies have demonstrated that oxadiazole derivatives can act as kinase inhibitors, which are crucial in targeting diseases such as cancer. The presence of the thiophen-3-yl group in this compound may further enhance its binding affinity to specific biological targets by introducing additional interaction points through sulfur atoms.

The methylsulfanyl group on the phenyl ring adds another layer of complexity to the molecule. Methylsulfanyl groups are known to influence the solubility and metabolic stability of compounds, making them valuable in drug design. They can also participate in hydrogen bonding interactions with biological targets, which can be critical for achieving high affinity and selectivity. The combination of these features in 1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea suggests that it may have unique interactions with proteins or enzymes involved in disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive experimental assays. Molecular docking studies have been particularly useful in evaluating how this compound might interact with target proteins. The cyclohexyl group and the urea moiety could potentially form hydrophobic interactions or hydrogen bonds with key residues on the target protein surface. Additionally, the sulfur atoms from both the methylsulfanyl and thiophen-3-yl groups could engage in polar interactions or participate in metal coordination if applicable.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the thiophen-3-yl group onto the oxadiazole ring is particularly challenging due to its sensitivity to reaction conditions. However, modern synthetic techniques such as palladium-catalyzed cross-coupling reactions have made it possible to construct complex heterocyclic frameworks more efficiently. The cyclohexyl urea segment can be synthesized using classical organic reactions such as urea formation from isocyanates or carbodiimides.

In terms of potential applications,1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea may serve as a lead compound for further drug development. Its structural features suggest that it could be modified to improve solubility or metabolic stability while retaining or enhancing biological activity. For example, replacing the cyclohexyl group with a more flexible alkane chain or introducing additional functional groups could alter its pharmacokinetic properties without significantly affecting its interaction with biological targets.

Moreover,1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(thiophen-3-y l)-1,2,4 oxadiazol -5 - yl]cyclohex yl}urea could be explored for its potential role in modulating inflammatory pathways. Inflammatory processes are implicated in numerous diseases including cancer and autoimmune disorders. The ability of this compound to interact with key enzymes or signaling molecules involved in inflammation could make it a valuable candidate for therapeutic intervention.

The development of novel therapeutic agents often requires a multidisciplinary approach involving chemists, biologists, and pharmacologists working together to understand how new compounds function at both molecular and cellular levels. High-throughput screening (HTS) techniques have become increasingly important in identifying promising candidates for further development based on their activity against a wide range of biological targets.

In conclusion,1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(thiophen - 3 - yl ) - 1 , 2 , 4 - ox adiaz ol - 5 - yl ] cyc lohex yl } urea (CAS No . 1396809 -51 -0) represents an intriguing molecule with potential applications across multiple therapeutic areas due to its unique structural features . Further research into its synthesis, bioactivity, and mechanism(s) of action will be essential for determining whether it can progress into clinical development . As our understanding grows about how different chemical structures influence biological outcomes,compounds like this one will continue to play an important role in advancing pharmaceutical science .